Cas no 1509324-76-8 (2-amino-1-2-(propan-2-yl)phenylethan-1-ol)

• Product Name: 2-amino-1-2-(propan-2-yl)phenylethan-1-ol
• CAS No: 1509324-76-8
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6196747
• PubChem ID: 82600277
• Update Time: 2025-08-05

2-amino-1-2-(propan-2-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-2-(propan-2-yl)phenylethan-1-ol
• 1509324-76-8
• EN300-1854787
• 2-amino-1-[2-(propan-2-yl)phenyl]ethan-1-ol

• Inchi： 1S/C11H17NO/c1-8(2)9-5-3-4-6-10(9)11(13)7-12/h3-6,8,11,13H,7,12H2,1-2H3
• InChI Key： VNQDCDZGHWKAAF-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-amino-1-2-(propan-2-yl)phenylethan-1-ol

Professional Introduction to 2-amino-1-(2-(propan-2-yl)phenyl)ethan-1-ol (CAS No. 1509324-76-8)

2-amino-1-(2-(propan-2-yl)phenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1509324-76-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural arrangement of an amino group, a phenyl ring substituted with an isopropyl group, and an ethanol side chain, exhibits potential applications in the development of novel therapeutic agents. The intricate interplay of functional groups in this compound makes it a valuable scaffold for medicinal chemists exploring innovative drug design strategies.

The structural motif of 2-amino-1-(2-(propan-2-yl)phenyl)ethan-1-ol incorporates several key pharmacophoric elements that are widely recognized for their biological activity. The presence of an amino group at the C1 position suggests possible interactions with biological targets such as enzymes or receptors, while the phenyl ring bearing an isopropyl substituent at the 2-position introduces steric and electronic properties that can modulate binding affinity. The ethanol side chain at the C1 position further enhances the compound's solubility and metabolic stability, making it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-amino-1-(2-(propan-2-yl)phenyl)ethan-1-ol to various biological targets with high precision. Studies indicate that this compound may exhibit inhibitory activity against certain kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The isopropyl-substituted phenyl ring has been shown to interact favorably with hydrophobic pockets in protein active sites, while the amino group can form hydrogen bonds with polar residues, enhancing overall binding specificity.

In parallel, synthetic chemists have developed novel methodologies for the preparation of 2-amino-1-(2-(propan-2-yl)phenyl)ethan-1-ol that improve yield and purity while minimizing hazardous byproducts. Transition-metal-catalyzed cross-coupling reactions, such as palladium-catalyzed Suzuki-Miyaura couplings, have been particularly effective in constructing the phenyl-isopropyl moiety efficiently. Additionally, asymmetric synthesis techniques have been employed to introduce chirality into the molecule, which is crucial for achieving enantiopure forms with enhanced pharmacological properties.

The pharmacological profile of 2-amino-1-(2-(propan-2-yl)phenyl)ethan-1-ol has been further explored through in vitro and in vivo studies. Preliminary data suggest that this compound exhibits moderate potency against selected enzymatic targets, with potential therapeutic implications in oncology and neurology. The ethanol side chain appears to contribute to favorable pharmacokinetic properties, including good oral bioavailability and reduced toxicity. These findings align with emerging trends in drug discovery where multifunctional scaffolds are designed to address multiple disease pathways simultaneously.

Future research directions for 2-amino-1-(2-(propan-2-yl)phenyl)ethan-1-ol include structural optimization to enhance its pharmacological efficacy and selectivity. By employing structure-based drug design principles, researchers aim to modify key functional groups while maintaining overall molecular integrity. Additionally, preclinical studies are planned to evaluate the compound's safety profile and pharmacokinetic behavior in animal models before progressing to human trials.

The development of 2-amino-1-(2-(propan-2-y l )phen yl )etha n -1 -ol also underscores the growing importance of green chemistry principles in pharmaceutical synthesis. Efforts are underway to minimize solvent usage and reduce waste generation during production processes. Catalytic methods that employ recyclable ligands or water as a reaction medium are being explored to align with sustainable manufacturing practices.

In conclusion, 1509324 -76 -8 represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and promising pharmacological properties make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound, 1509324 -76 -8 is poised to play a significant role in addressing unmet medical needs across multiple therapeutic areas.